
3-(Dimethylamino)propanenitrile chemical
structure and synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-(Dimethylamino)propanenitrile

Cat. No.: B047339 Get Quote

An In-depth Technical Guide to 3-(Dimethylamino)propanenitrile: Chemical Structure and

Synthesis

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of 3-(Dimethylamino)propanenitrile, a versatile intermediate in organic

synthesis.

Chemical Structure and Identification
3-(Dimethylamino)propanenitrile, also known as DMAPN, is an aliphatic nitrile containing a

tertiary amine.[1] Its bifunctional nature makes it a valuable building block in the synthesis of a

variety of compounds.[2]
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Identifier Value

IUPAC Name 3-(dimethylamino)propanenitrile[3]

CAS Number 1738-25-6[2]

Molecular Formula C₅H₁₀N₂[4]

Molecular Weight 98.15 g/mol [3]

SMILES CN(C)CCC#N[3]

InChI Key MTPJEFOSTIKRSS-UHFFFAOYSA-N[3]

Physicochemical Properties
3-(Dimethylamino)propanenitrile is a colorless to yellow liquid under standard conditions.[1]

[5] Key physical and chemical properties are summarized in the table below.

Property Value

Appearance Colorless to yellow liquid[1][5]

Melting Point -43 °C to -44.3 °C[1][5]

Boiling Point 171-174 °C at 750-760 mmHg[1][5]

Density 0.870 g/mL at 25 °C[1]

Refractive Index n20/D 1.426

Flash Point 62 °C (143.6 °F)[5]

Solubility
Soluble in water, ethanol, and acetone.[6]

Miscible with alcohol, ether, and benzene.[1]

Vapor Pressure 13 hPa at 57 °C[5]

Synthesis of 3-(Dimethylamino)propanenitrile
The primary and most common method for the synthesis of 3-(Dimethylamino)propanenitrile
is the Michael addition of dimethylamine to acrylonitrile.[1][7] This reaction is highly efficient
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and can be adapted for both laboratory-scale and industrial production.

General Reaction Scheme

Dimethylamine
((CH₃)₂NH)

3-(Dimethylamino)propanenitrile
((CH₃)₂NCH₂CH₂CN)

+

Acrylonitrile
(CH₂=CHCN)

Michael Addition

Click to download full resolution via product page

Caption: Synthesis of 3-(Dimethylamino)propanenitrile via Michael Addition.

Experimental Protocols
Method 1: Laboratory Scale Synthesis

This protocol is a generalized procedure based on common laboratory practices for this type of

reaction.

Reactants:

Dimethylamine (solution, e.g., 40% in water)

Acrylonitrile

Procedure:

Acrylonitrile is added to a solution of dimethylamine, typically under ice-cooling to control

the initial exothermic reaction.[2]

After the initial addition, the reaction mixture is heated to ensure the completion of the

reaction.[2]

The progress of the reaction can be monitored by techniques such as TLC or GC.
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Upon completion, the product is isolated and purified by fractional distillation, collecting the

fraction at 171-173 °C.[2]

Method 2: Industrial Scale Synthesis (Continuous Process)

A continuous process is often employed for large-scale production, which can offer higher

throughput and consistency.

Reactor: Bubble column reactor.[8]

Reactant Feed: Acrylonitrile and dimethylamine are fed in a counter-current manner into the

reactor.[8]

Reaction Conditions:

Temperature: 25 to 80 °C, with a preferred range of 40 to 60 °C.[8]

Mole Ratio: A slight excess of dimethylamine to acrylonitrile is used, typically in a mole

ratio of 1:1 to 1.5:1.[8]

Residence Time: The residence time of the reactants in the reactor is typically between 20

to 120 minutes.

Product Isolation: The reaction product, which is nearly pure 3-
(Dimethylamino)propanenitrile, is continuously withdrawn from the reactor and may not

require further extensive purification.[8]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 3-
(Dimethylamino)propanenitrile.
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Spectroscopy Key Features

¹H NMR
(CDCl₃) δ: 2.29 (s, 6H, N(CH₃)₂), 2.49 (t, 2H,

CH₂CN), 2.62 (t, 2H, NCH₂)[9]

IR

The IR spectrum shows characteristic peaks for

the C≡N stretch of the nitrile group and C-N

stretching of the tertiary amine.

Mass Spectrometry

The mass spectrum will show the molecular ion

peak corresponding to the molecular weight of

the compound.

Applications in Synthesis
3-(Dimethylamino)propanenitrile is a versatile intermediate due to its two reactive functional

groups.[2]

Reduction to Diamines: The nitrile group can be reduced to a primary amine, yielding 3-

(Dimethylamino)propylamine (DMAPA), an important industrial chemical.[2][10]

Precursor to Heterocycles: It serves as a key building block in the synthesis of various

nitrogen-containing heterocyclic compounds.[2]

Pharmaceutical Intermediates: The dimethylaminoethyl moiety is a critical structural feature

in certain pharmacologically active compounds, including some antidepressants and local

anesthetics.[2]
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Caption: Key Synthetic Applications of 3-(Dimethylamino)propanenitrile.

Safety Information
3-(Dimethylamino)propanenitrile is harmful if swallowed or in contact with skin.[5] It is also a

combustible liquid.[5] Appropriate personal protective equipment, including gloves and eye

protection, should be worn when handling this chemical.[5] Work should be conducted in a

well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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